Cas no 180916-16-9 (Lasofoxifene)

• Product Name: Lasofoxifene
• CAS No: 180916-16-9
• MF: C₂₈H₃₁NO₂
• MW: 413.551247835159
• CID: 66164
• PubChem ID: 216416
• Update Time: 2025-04-18

Lasofoxifene Chemical and Physical Properties

Names and Identifiers

• Lasofoxifene
• (5R,6S)-5,6,7,8-Tetrahydro-6-phenyl-5-(4-(2-(1-pyrrolidinyl)ethoxy)phenyl)-2-naphthalenol
• CP-336,156
• lasofoxifen
• (5R,6S)-
• Lasofoxifene Base
• (5R,6S)-6-phenyl-5-[4-(2-pyrrolidin-1-ylethoxy)phenyl]tetralin-2-ol
• (5R,6S)-5,6,7,8-Tetrahydro-6-phenyl-5-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-2-naphthalenol
• (5R-cis)-5,6,7,8-Tetrahydro-6-phenyl-5-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-2-naphthalenol
• DTXSID50171037
• Oporia
• BCP0726000177
• (-)-cis-5,6,7,8-Tetrahydro-6-phenyl-5-(p-(2-(1-pyrrolidinyl)ethoxy)phenyl)-2-naphthol.
• (-)-cis-(5r,6s)-6-phenyl-5-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-5,6,7,8-tetrahydronaphthalen-2-ol
• 180915-78-0
• 2-Naphthalenol, 5,6,7,8-tetrahydro-6-phenyl-5-(4-(2-(1-pyrrolidinyl)ethoxy)phenyl)-, (5R,6S)-
• HY-A0037
• 2-Naphthalenol, 5,6,7,8-tetrahydro-6-phenyl-5-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-, (5R,6S)-
• 2-Naphthalenol, 5,6,7,8-tetrahydro-6-phenyl-5-(4-(2-(1-pyrrolidinyl)ethoxy)phenyl)-, (5R-cis)-
• 180916-16-9
• (5R,6S)-6-phenyl-5-(4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)-5,6,7,8-tetrahydronaphthalen-2-ol.
• Rel-(5R,6S)-6-phenyl-5-(4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)-5,6,7,8-tetrahydronaphthalen-2-ol
• lasofoxifenum
• cis-6-phenyl-5-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-5,6,7,8-tetrahydronaphthalen-2-ol
• LASOFOXIFENE [MI]
• EN300-18161169
• GTPL7542
• Lasofoxifene [INN:BAN]
• BDBM20606
• cis-6-Phenvl-5-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-5,6,7,8-tetrahydronaphthalene-2-ol
• rac-Lasofoxifene
• Q644675
• CP 336156
• UNII-337G83N988
• AKOS030241621
• (5R,6S)-6-phenyl-5-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-5,6,7,8-tetrahydronaphthalen-2-ol
• C3D
• DB06202
• LASOFOXIFENE [WHO-DD]
• cis-6Phenyl-5-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-5,6,7,8-tetrahydronaphthalene-2-ol
• Lasofoxifene [INN]
• GXESHMAMLJKROZ-IAPPQJPRSA-N
• J-011550
• LASOFOXIFENE [MART.]
• BCP03626
• cis-6-Phenyl-5-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-5,6,7,8-tetrahydronaphthalene-2-ol
• CHEBI:135938
• (-)-cis-5,6,7,8-Tetrahydro-6-phenyl-5-(p-(2-(1-pyrrolidinyl)ethoxy)phenyl)-2-naphthol
• NCGC00487269-02
• BCP9000842
• CHEMBL328190
• 337G83N988
• (5R,6S)-6-phenyl-5-{4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}-5,6,7,8-tetrahydronaphthalen-2-ol
• CS-0006740
• (5R,6S)-6-phenyl-5-(4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)-5,6,7,8-tetrahydronaphthalen-2-ol
• lasofoxifeno
• LASOFOXIFENE [EMA EPAR]
• NS00007417
• SCHEMBL26815
• DA-64874
• (5R,6S)-rel-5,6,7,8-Tetrahydro-6-phenyl-5-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-2-naphthalenol; cis-5,6,7,8-Tetrahydro-6-phenyl-5-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-2-naphthalenol;
• GLXC-15757
• CP-336156
• G92050

• Inchi： 1S/C28H31NO2/c30-24-11-15-27-23(20-24)10-14-26(21-6-2-1-3-7-21)28(27)22-8-12-25(13-9-22)31-19-18-29-16-4-5-17-29/h1-3,6-9,11-13,15,20,26,28,30H,4-5,10,14,16-19H2/t26-,28+/m1/s1
• InChI Key： GXESHMAMLJKROZ-IAPPQJPRSA-N
• SMILES： O(C1C=CC(=CC=1)[C@@H]1C2C=CC(=CC=2CC[C@@H]1C1C=CC=CC=1)O)CCN1CCCC1

Computed Properties

• Exact Mass: 413.23500
• Monoisotopic Mass: 413.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 6.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Melting Point: 110-113°C
• Solubility: Chloroform, Methanol (Sparingly)
• PSA: 32.70000
• LogP: 5.66660

Lasofoxifene Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes